Cas no 1150163-77-1 (Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate)

• Product Name: Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate
• CAS No: 1150163-77-1
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD11855859
• CID: 856394
• Update Time: 2026-04-29

Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromophenyl)-1H-pyrazole-4-carboxylate
• Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate
• methyl 5-(4-bromophenyl)-1H-pyrazole-4-carboxylate

• MDL： MFCD11855859
• Inchi： InChI=1S/C11H9BrN2O2/c1-16-11(15)9-6-13-14-10(9)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,13,14)
• InChI Key： NSBZXLIETBYGKD-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CNN=C1C2=CC=C(C=C2)Br

Computed Properties

• Exact Mass: 279.98500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 54.98000
• LogP: 2.62580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate

Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate (CAS No. 1150163-77-1): A Comprehensive Overview

Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate (CAS No. 1150163-77-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate consists of a pyrazole ring substituted with a 4-bromophenyl group and a methyl ester moiety. The presence of the bromine atom and the pyrazole ring imparts unique chemical properties to this compound, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate in the context of its biological activities. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

Furthermore, the structural flexibility and functional groups present in Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate allow for easy modification and optimization. This makes it an ideal starting point for structure-activity relationship (SAR) studies, where researchers can systematically modify the compound to enhance its pharmacological properties. Such studies have led to the identification of several derivatives with improved potency and selectivity.

In addition to its enzymatic inhibition properties, Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate has also been investigated for its potential as an antitumor agent. Preclinical studies have shown that this compound can effectively inhibit the growth of certain cancer cell lines, making it a promising lead compound for further development in oncology. The mechanism of action appears to involve multiple pathways, including apoptosis induction and cell cycle arrest.

The synthesis of Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate has been well-documented in the literature, with several efficient and scalable methods available. One common approach involves the reaction of 4-bromoacetophenone with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with ethyl acetoacetate and methanol to yield the final product. This synthetic route is not only straightforward but also highly reproducible, making it suitable for large-scale production.

The physicochemical properties of Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate are also noteworthy. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its stability under different conditions has been extensively studied, ensuring its reliability as a research tool.

In terms of safety and handling, while Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate is generally considered safe for laboratory use when proper precautions are taken, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and disposing of waste materials according to local regulations.

The future prospects for Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including inflammation, cancer, and other diseases. The compound's unique structural features and favorable biological activities make it a valuable asset in the drug discovery pipeline.

In conclusion, Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate (CAS No. 1150163-77-1) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its structural characteristics, biological activities, and synthetic accessibility position it as a promising lead compound for further development into novel therapeutic agents.